Cas no 4947-89-1 (1-(3-Chlorophenyl)thiourea)

• Product Name: 1-(3-Chlorophenyl)thiourea
• CAS No: 4947-89-1
• Molecular Formula: C₇H₇ClN₂S
• Molecular Weight: 186.6619
• MDL: MFCD00022165
• CID: 85188
• PubChem ID: 2734794

1-(3-Chlorophenyl)thiourea Properties

Names and Identifiers

• 3-Chlorophenylthiourea
• 1-(3-CHLOROPHENYL)-2-THIOUREA
• (3-Chlorophenyl)thiourea
• (3-Chloro-phenyl)-thiourea
• 1-(3-Chlorophenyl)thiourea
• N-(3-chlorophenyl)thiourea
• (m-Chlorophenyl)thiourea
• 1-(m-Chlorophenyl)thiourea
• NSC 164965
• m-Chlorophenylthiourea
• 3-Chlorophenyl thiourea
• Thiourea, (3-chlorophenyl)-
• 3-(Chlorophenyl)thiourea
• Urea, 1-(m-chlorophenyl)-2-thio-
• Thiourea, (3-chlorophenyl)- (9CI)
• 1-(3-chlorophenyl) thiourea
• MLS000756342
• amino[(3-chlorophenyl)amino]methane-1-thione
• NSC164965
• WLN: SUYZMR CG
• BS-4014
• LSYZRUOXXOTVAV-UHFFFAOYSA-N
• NCGC00246756-01
• UNII-37YY52HH2D
• C3168
• BRN 2090370
• MFCD00022165
• 4-12-00-01155 (Beilstein Handbook Reference)
• Z199466968
• NSC-164965
• EN300-28844
• SMR000528688
• SCHEMBL10783714
• AKOS000269516
• THIOUREA, N-(3-CHLOROPHENYL)-
• D89545
• 37YY52HH2D
• SCHEMBL653292
• DTXSID10197798
• 4947-89-1
• CS-0116703
• CHEMBL1366333
• FT-0615514
• A827726
• BBL027871
• STL374097
• DB-018499

• MDL： MFCD00022165
• InChIKey： LSYZRUOXXOTVAV-UHFFFAOYSA-N
• Inchi： 1S/C7H7ClN2S/c8-5-2-1-3-6(4-5)10-7(9)11/h1-4H,(H3,9,10,11)
• SMILES： ClC1=C([H])C([H])=C([H])C(=C1[H])N([H])C(N([H])[H])=S
• BRN： 2090370

Computed Properties

• Exact Mass: 186.00200
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 186.002
• Heavy Atom Count: 11
• Complexity: 151
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.4
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 70.1

Experimental Properties

• LogP: 2.76880
• PSA: 70.14000
• Refractive Index: 1.727
• Boiling Point: 296.7°C at 760 mmHg
• Melting Point: 137.0 to 141.0 deg-C
• Flash Point: 133.2°C
• Color/Form: Uncertain
• Solubility: Uncertain
• Density: 1.441

1-(3-Chlorophenyl)thiourea Security Information

• Symbol:
• RTECS：YS7000000
• Safety Term：6.1
• Safety Instruction： S45-S36/37/39-S28A-S22
• Packing Group：II
• Risk Phrases：R28
• Dangerous goods sign：
• Hazardous Material transportation number：2811
• Hazard Statement： H300
• Warning Statement： P264-P270-P301+P310+P330-P405-P501
• Prompt：dangerous
• Storage Condition：(BD86176)
• PackingGroup：II
• Risk Phrases： 36/37/38-28
• Signal Word：Danger
• HazardClass：6.1

1-(3-Chlorophenyl)thiourea Customs Data

• HS CODE：2930909090
• Customs Data：

  China Customs Code:

  2930909090

  Overview:

  2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds